Maximal Efficacy Advantage
In a head-to-head comparison of five AMPA receptor potentiators—LY404187, LY392098, cyclothiazide, CX516, and aniracetam—on glutamate (100 μM)-evoked currents in acutely isolated rat cerebellar Purkinje neurons, the rank order of potency was LY404187 > LY392098 > cyclothiazide > CX516 > aniracetam; however, LY392098 displayed the highest maximal efficacy among all compounds examined [1]. This dissociation between potency and efficacy is critical: while LY404187 achieves its half-maximal response at lower concentrations, LY392098 produces a larger ceiling effect on AMPA receptor-mediated currents, meaning it can drive greater ion flux at saturating concentrations [1].
| Evidence Dimension | Maximal efficacy (Emax) rank order for potentiation of AMPA receptor-mediated currents |
|---|---|
| Target Compound Data | Highest maximal efficacy (rank 1 of 5 tested compounds) |
| Comparator Or Baseline | LY404187 (rank 2 in efficacy; most potent by EC50), cyclothiazide (rank 3), CX516 (rank 4), aniracetam (rank 5) |
| Quantified Difference | LY392098 Emax > LY404187 Emax, despite LY404187 being the most potent compound in the series |
| Conditions | Acutely isolated rat cerebellar Purkinje neurons; glutamate (100 μM) application; in vitro electrophysiology |
Why This Matters
For researchers seeking to maximally activate AMPA receptor signaling in synaptic plasticity, neurotrophin induction, or behavioral pharmacology studies, LY392098 provides a greater dynamic range of receptor potentiation than any tested comparator, including the more potent but lower-efficacy LY404187.
- [1] Gates M, Ogden A, Bleakman D. Pharmacological effects of AMPA receptor potentiators LY392098 and LY404187 on rat neuronal AMPA receptors in vitro. Neuropharmacology. 2001 Jun;40(8):984-91. doi: 10.1016/s0028-3908(01)00040-5. PMID: 11406189. View Source
